N-(5-chloropyridin-2-yl)-3-ethyl-4-methoxybenzenesulfonamide

• Molecular Formula: C14H15ClN2O3S
• Molecular Weight: 326.8 g/mol
• IUPAC Name: N-(5-chloropyridin-2-yl)-3-ethyl-4-methoxybenzenesulfonamide
• InChI: InChI=1S/C14H15ClN2O3S/c1-3-10-8-12(5-6-13(10)20-2)21(18,19)17-14-7-4-11(15)9-16-14/h4-9H,3H2,1-2H3,(H,16,17)
• InChI Key: RAMUAMFRCMAPOK-UHFFFAOYSA-N
• SMILES: CCC1=C(C=CC(=C1)S(=O)(=O)NC2=NC=C(C=C2)Cl)OC

Description

N-(5-chloropyridin-2-yl)-3-ethyl-4-methoxybenzenesulfonamide, also known as GSK-J4, is a chemical compound that has gained significant attention in the field of scientific research due to its potential therapeutic applications. GSK-J4 is a selective inhibitor of the histone demethylase enzyme JMJD3, which plays a crucial role in regulating gene expression.

Mechanism of Action

N-(5-chloropyridin-2-yl)-3-ethyl-4-methoxybenzenesulfonamide works by selectively inhibiting the histone demethylase enzyme JMJD3, which plays a crucial role in regulating gene expression. JMJD3 is involved in the demethylation of H3K27me3, a histone modification that is associated with gene repression. The inhibition of JMJD3 by N-(5-chloropyridin-2-yl)-3-ethyl-4-methoxybenzenesulfonamide leads to the accumulation of H3K27me3, resulting in the repression of genes involved in various diseases.
Biochemical and Physiological Effects:
N-(5-chloropyridin-2-yl)-3-ethyl-4-methoxybenzenesulfonamide has been shown to have a potent inhibitory effect on JMJD3, with an IC50 value of 60 nM. The selective inhibition of JMJD3 by N-(5-chloropyridin-2-yl)-3-ethyl-4-methoxybenzenesulfonamide has been shown to modulate the expression of genes involved in cancer, inflammation, and autoimmune disorders. N-(5-chloropyridin-2-yl)-3-ethyl-4-methoxybenzenesulfonamide has also been shown to increase the efficiency of iPSC generation by promoting epigenetic reprogramming. However, N-(5-chloropyridin-2-yl)-3-ethyl-4-methoxybenzenesulfonamide has not been extensively studied for its potential side effects, and its long-term effects on human health are not yet known.

Advantages and Limitations for Lab Experiments

N-(5-chloropyridin-2-yl)-3-ethyl-4-methoxybenzenesulfonamide has several advantages for lab experiments, including its potent inhibitory effect on JMJD3, its selectivity for JMJD3 over other histone demethylases, and its ability to modulate gene expression. However, N-(5-chloropyridin-2-yl)-3-ethyl-4-methoxybenzenesulfonamide has several limitations, including its complex synthesis method, its potential toxicity, and its lack of extensive studies on its side effects.

Future Directions

There are several potential future directions for the study of N-(5-chloropyridin-2-yl)-3-ethyl-4-methoxybenzenesulfonamide. One area of research is the identification of new therapeutic applications for N-(5-chloropyridin-2-yl)-3-ethyl-4-methoxybenzenesulfonamide, including its potential use in the treatment of neurological disorders and viral infections. Another area of research is the development of new derivatives of N-(5-chloropyridin-2-yl)-3-ethyl-4-methoxybenzenesulfonamide with improved potency and selectivity. Additionally, further studies are needed to investigate the long-term effects of N-(5-chloropyridin-2-yl)-3-ethyl-4-methoxybenzenesulfonamide on human health and its potential side effects.

Synthesis Methods

The synthesis of N-(5-chloropyridin-2-yl)-3-ethyl-4-methoxybenzenesulfonamide involves a series of chemical reactions, starting with the reaction of 2-bromo-5-chloropyridine with 2-methylbenzenesulfonyl chloride to form N-(5-chloropyridin-2-yl)-2-methylbenzenesulfonamide. This intermediate is then reacted with ethyl magnesium bromide to form N-(5-chloropyridin-2-yl)-3-ethyl-2-methylbenzenesulfonamide, which is subsequently reacted with sodium methoxide to form the final product, N-(5-chloropyridin-2-yl)-3-ethyl-4-methoxybenzenesulfonamide. The synthesis of N-(5-chloropyridin-2-yl)-3-ethyl-4-methoxybenzenesulfonamide is a complex process that requires expertise in organic chemistry.

Scientific Research Applications

N-(5-chloropyridin-2-yl)-3-ethyl-4-methoxybenzenesulfonamide has been extensively studied for its potential therapeutic applications in various diseases, including cancer, inflammation, and autoimmune disorders. The selective inhibition of JMJD3 by N-(5-chloropyridin-2-yl)-3-ethyl-4-methoxybenzenesulfonamide can modulate the expression of genes involved in these diseases, leading to potential therapeutic benefits. N-(5-chloropyridin-2-yl)-3-ethyl-4-methoxybenzenesulfonamide has also been studied for its role in epigenetic reprogramming, which can be used to generate induced pluripotent stem cells (iPSCs) from somatic cells. The use of N-(5-chloropyridin-2-yl)-3-ethyl-4-methoxybenzenesulfonamide in iPSC generation can eliminate the need for potentially harmful viral vectors and increase the efficiency of the process.